Cas no 381684-15-7 ((5Z)-2-(2,3-dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)

(5Z)-2-(2,3-Dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one is a structurally complex thiazolone derivative with potential applications in medicinal chemistry and biochemical research. Its key features include a dichlorophenylamino moiety and a hydroxyphenylmethylidene group, which contribute to its unique electronic and steric properties. The compound's rigid heterocyclic core and functionalized aromatic systems make it a promising scaffold for investigating enzyme inhibition or receptor modulation. The presence of both electron-withdrawing (dichloro) and electron-donating (hydroxy) substituents allows for fine-tuning of reactivity and binding interactions. This molecule may serve as a valuable intermediate in the synthesis of biologically active compounds or as a tool for studying structure-activity relationships in drug discovery.

(5Z)-2-(2,3-dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one structure

381684-15-7 structure

Product Name:(5Z)-2-(2,3-dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

CAS No:381684-15-7

MF:C₁₆H₁₀Cl₂N₂O₂S

MW:365.233800411224

CID:6088411

PubChem ID:135426117

Update Time:2025-11-02

(5Z)-2-(2,3-dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

- (5Z)-2-(2,3-dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
- 4(5H)-Thiazolone, 2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylene]-
- 2-[(2,3-dichlorophenyl)amino]-5-(4-hydroxybenzylidene)-1,3-thiazol-4(5H)-one
- 381684-15-7
- (Z)-2-((2,3-dichlorophenyl)amino)-5-(4-hydroxybenzylidene)thiazol-4(5H)-one
- (5Z)-2-(2,3-dichlorophenyl)imino-5-[(4-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
- AKOS002198064
- (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
- F1004-0106
- AKOS002195531
- Inchi： 1S/C16H10Cl2N2O2S/c17-11-2-1-3-12(14(11)18)19-16-20-15(22)13(23-16)8-9-4-6-10(21)7-5-9/h1-8,21H,(H,19,20,22)
- InChI Key： RJSRAXNTPSBJMT-UHFFFAOYSA-N
- SMILES： S1C(=CC2=CC=C(O)C=C2)C(=O)N=C1NC1=CC=CC(Cl)=C1Cl

Computed Properties

Exact Mass: 363.9840041g/mol
Monoisotopic Mass: 363.9840041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 518
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 87Å²

Experimental Properties

Density: 1.51±0.1 g/cm3(Predicted)
Boiling Point: 528.8±60.0 °C(Predicted)
pka: 9.15±0.30(Predicted)

(5Z)-2-(2,3-dichlorophenyl)amino-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1004-0106-2μmol	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1004-0106-5μmol	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1004-0106-10μmol	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1004-0106-20μmol	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1004-0106-1mg	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1004-0106-2mg	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1004-0106-3mg	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1004-0106-4mg	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1004-0106-5mg	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1004-0106-10mg	(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one	381684-15-7	90%+	10mg	$79.0	2023-05-17